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Compound of Interest

Compound Name: Robtin

cat. No.: 812321449

Disclaimer

The following document is a fictional representation created to fulfill a specific content format
request. "Robtin" is not a recognized drug or compound. The data, protocols, and pathways
described herein are entirely hypothetical and for illustrative purposes only. This information

should not be used for any real-world research, clinical application, or decision-making.

Application Notes and Protocols: Robtin (Fictional
Compound)

For Research Use Only (RUQO). Not for use in diagnostic procedures.

Compound: Robtin (RTN-42) Target: Selective inhibitor of Tyrosine Kinase Receptor Zeta
(TKRZ) Molecular Weight: 482.5 g/mol Appearance: White to off-white crystalline solid

Background

Robtin is a potent and selective small molecule inhibitor of the Tyrosine Kinase Receptor Zeta
(TKRZ), a receptor tyrosine kinase implicated in aberrant cell proliferation and survival signals
in specific oncogenic pathways. These notes provide guidelines for the preclinical in vitro and in
vivo application of Robtin for research purposes.

Quantitative Data Summary
Table 1: In Vitro Efficacy of Robtin in Cancer Cell Lines

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12321449?utm_src=pdf-interest
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/product/b12321449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This table summarizes the half-maximal inhibitory concentration (IC50) of Robtin in various
TKRZ-positive cancer cell lines after 72 hours of continuous exposure.

95% Confidence

Cell Line Cancer Type IC50 (nM)

Interval (nM)
NCI-H460 Non-Small Cell Lung 15.2 12.8-18.1
A549 Non-Small Cell Lung 18.9 16.5-21.7
MDA-MB-231 Triple-Negative Breast 25.4 22.0-29.3
HT-29 Colorectal 150.8 135.2 - 168.1
PC-3 Prostate > 1000 N/A

Table 2: Recommended Dosage for In Vivo Xenograft
Studies

The following dosages are recommended starting points for efficacy studies in immunodeficient
mice bearing TKRZ-positive tumor xenografts. Final dosage should be optimized for each
specific model.

Recommended .
. Route of . Dosing
Animal Model o ] Vehicle Dose Range
Administration Frequency
(mglkg)
Nude Mouse Oral (p.0) 0.5% 10 - 50 o Daily (QD)
ral (p.o. - nce Dai
(nu/nu) P Methylcellulose Y
Intraperitoneal 10% DMSO, ) )
NSG Mouse ) 5-25 Twice Daily (BID)
(i.p.) 40% PEG300

Signaling Pathway

The diagram below illustrates the hypothetical TKRZ signaling cascade that is inhibited by
Robtin. Robtin prevents the autophosphorylation of TKRZ upon ligand binding, thereby
blocking downstream activation of the PI3K/Akt and MAPK/ERK pathways.
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1. Cell Implantation
(e.g., 5x1076 NCI-H460 cells
subcutaneously in nude mice)

2. Tumor Growth
(Monitor until tumors reach
~100-150 mm3)

3. Animal Randomization
(Group into Vehicle and

Robtin treatment arms, n=8-10/group)

4. Treatment Period
(e.g., 21 days of daily oral gavage
with Vehicle or Robtin at 25 mg/kg)

5. Monitoring
(Measure tumor volume and body weight
2-3 times per week)

ndpoint Criteria Met

6. Study Endpoint
(Tumor volume >1500 mm3 or
pre-defined endpoint reached)

7. Data Analysis
(Compare tumor growth inhibition (TGI)
between groups)

Click to download full resolution via product page
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 To cite this document: BenchChem. [Robtin dosage and administration guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321449#robtin-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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